Cas no 177259-98-2 (2-(3-Phenylmethoxyphenyl)ethanol)

• Product Name: 2-(3-Phenylmethoxyphenyl)ethanol
• CAS No: 177259-98-2
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD09926272
• CID: 1369992
• PubChem ID: 20402544
• Update Time: 2025-04-20

2-(3-Phenylmethoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenylmethoxyphenyl)ethanol
• 2-(3-(benzyloxy)phenyl)ethanol
• Benzeneethanol, 3-(Phenylmethoxy)-
• Benzeneethanol, 3-(Phenylmethoxy)-(WX640092)
• RHHVCIKVRLMNFC-UHFFFAOYSA-N
• MFCD09926272
• Sodium 2-methyl-2-[3-[[6-(1H-pyrazol-5-yl)-3-pyridinyl] oxymethyl]phenyl]propanoate
• SY124538
• DTXSID30606812
• US11365192, Example 24-2
• AM803363
• BDBM558271
• DB-337550
• SCHEMBL3179250
• CS-0037779
• 177259-98-2
• AKOS027252458
• AS-30046
• 2-[3-(Benzyloxy)phenyl]ethan-1-ol
• 2-[3-(benzyloxy)phenyl]ethanol
• 2-(3-(Benzyloxy)phenyl)ethan-1-ol
• CHA25998
• 2-(3-Phenylmethoxyphenyl)ethanol

• MDL： MFCD09926272
• Inchi： 1S/C15H16O2/c16-10-9-13-7-4-8-15(11-13)17-12-14-5-2-1-3-6-14/h1-8,11,16H,9-10,12H2
• InChI Key： RHHVCIKVRLMNFC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)CCO

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 2.80040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers